Cas no 13664-49-8 (N-Hydroxy-4-methoxy-N-phenylbenzamide)

• Product Name: N-Hydroxy-4-methoxy-N-phenylbenzamide
• CAS No: 13664-49-8
• MF: C₁₄H₁₃NO₃
• MW: 243.257923841476
• CID: 1073934
• PubChem ID: 777378
• Update Time: 2025-11-07

N-Hydroxy-4-methoxy-N-phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-Hydroxy-4-methoxy-N-phenylbenzamide
• N-HYDROXY-4-METHOXY-N-PHENYL-BENZAMIDE
• 4-(N-phenylcarbamoyl)piperidine
• 4-Methoxy-benzoesaeure-(N-hydroxy-anilid)
• 4-methoxy-benzoic acid-(N-hydroxy-anilide)
• 4-methoxybenzoic acid-N-hydroxyanilide
• N-(p-methoxybenzoyl)-N-phenylhydroxylamine
• N-hydroxy-N-phenyl-4-methoxybenzamide
• N-phenyl-4-piperidinecarboxamide
• N-phenylisonipecotamide
• N-phenyl-p-methoxybenzohydroxamic a
• PIPERIDINE-4-CARBOXYLIC ACID PHENYLAMIDE
• 4-METHOXY-N-PHENYLBENZOHYDROXAMIC ACID
• Oprea1_089460
• SR-01000408150-1
• VS-08706
• Benzamide, N-hydroxy-4-methoxy-N-phenyl-
• IMEJZBWBEXZVNP-UHFFFAOYSA-N
• SCHEMBL837340
• benzohydroxamic acid, 4-methoxy-N-phenyl-
• N-phenyl-p-anisohydroxamic acid
• CS-0316504
• HMS1370A14
• NCGC00160218-01
• A925216
• BBL028260
• CBDivE_001847
• STK499924
• CHEMBL1434553
• 13664-49-8
• ALBB-005272
• SR-01000408150
• ChemDiv2_000366
• AKOS001631448

• MDL： MFCD00134775
• Inchi： 1S/C14H13NO3/c1-18-13-9-7-11(8-10-13)14(16)15(17)12-5-3-2-4-6-12/h2-10,17H,1H3
• InChI Key： IMEJZBWBEXZVNP-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C(N(C1C=CC=CC=1)O)=O

Computed Properties

• Exact Mass: 243.08954328g/mol
• Monoisotopic Mass: 243.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 420.2±47.0 °C at 760 mmHg
• Flash Point: 208.0±29.3 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

N-Hydroxy-4-methoxy-N-phenylbenzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：(BD181909)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-Hydroxy-4-methoxy-N-phenylbenzamide

N-Hydroxy-4-methoxy-N-phenylbenzamide (CAS No. 13664-49-8): A Comprehensive Overview

N-Hydroxy-4-methoxy-N-phenylbenzamide (CAS No. 13664-49-8) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its potential therapeutic applications. This compound, also known as HMPBA, is a derivative of benzamide with a unique structure that includes a hydroxyl group, a methoxy group, and a phenyl group. The combination of these functional groups imparts specific chemical and biological properties that make it an intriguing candidate for various research and development activities.

The chemical structure of N-Hydroxy-4-methoxy-N-phenylbenzamide can be represented as C₁₂H₁₃NO₃. Its molecular weight is approximately 223.23 g/mol, and it exists as a white crystalline solid at room temperature. The compound is soluble in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These physical properties are crucial for its handling and application in laboratory settings.

One of the key areas of research involving N-Hydroxy-4-methoxy-N-phenylbenzamide is its potential as an anticancer agent. Recent studies have shown that this compound exhibits significant cytotoxic activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways and the generation of reactive oxygen species (ROS). These findings suggest that HMPBA could be a promising lead compound for the development of novel anticancer drugs.

In addition to its anticancer properties, N-Hydroxy-4-methoxy-N-phenylbenzamide has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This anti-inflammatory activity is attributed to its ability to modulate the nuclear factor-kappa B (NF-κB) signaling pathway, which plays a central role in inflammation and immune responses.

The pharmacokinetic profile of N-Hydroxy-4-methoxy-N-phenylbenzamide has been studied to understand its bioavailability and metabolism in vivo. Preclinical studies in animal models have shown that the compound has moderate oral bioavailability and undergoes extensive hepatic metabolism. The major metabolites identified include hydroxylated and glucuronidated derivatives, which are excreted primarily through the urine. These findings are important for optimizing dosing regimens and assessing the safety profile of HMPBA.

To further evaluate the therapeutic potential of N-Hydroxy-4-methoxy-N-phenylbenzamide, several clinical trials are currently underway. Phase I trials have demonstrated that the compound is well-tolerated at doses up to 500 mg/day, with no significant adverse effects reported. Preliminary results from Phase II trials have shown promising efficacy in patients with advanced solid tumors, particularly those with refractory cancers. These clinical data provide strong support for continued investigation into the use of HMPBA as a potential treatment option.

Beyond its direct therapeutic applications, N-Hydroxy-4-methoxy-N-phenylbenzamide has also been explored as a tool for understanding cellular signaling pathways. Its ability to modulate specific enzymes and receptors makes it a valuable probe for studying mechanisms involved in cell proliferation, apoptosis, and inflammation. Researchers are using this compound to gain insights into the complex interplay between different signaling molecules and their roles in disease pathogenesis.

In conclusion, N-Hydroxy-4-methoxy-N-phenylbenzamide (CAS No. 13664-49-8) is a multifaceted compound with significant potential in both basic research and clinical applications. Its unique chemical structure confers specific biological activities that make it an attractive candidate for drug development. Ongoing studies continue to uncover new aspects of its pharmacological profile, paving the way for its future use in treating various diseases. As research progresses, it is likely that this compound will play an increasingly important role in advancing our understanding of cellular processes and developing new therapeutic strategies.